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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251 Get Quote

Chemical Formula: C₂H₅ClO

Abstract
This technical guide provides an in-depth overview of ethyl hypochlorite (C₂H₅ClO), a

reactive ester of hypochlorous acid. The document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis. It covers the fundamental chemical

and physical properties, detailed synthesis protocols, stability characteristics, and key reaction

pathways of ethyl hypochlorite. All quantitative data is summarized in structured tables, and

experimental methodologies for significant reactions are provided. Furthermore, signaling

pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a

deeper understanding of the compound's behavior and reactivity.

Introduction
Ethyl hypochlorite, with the chemical formula C₂H₅ClO, is an organic compound of significant

interest due to its reactive nature and potential applications in chemical synthesis.[1][2] As an

ester of hypochlorous acid, it acts as a source of electrophilic chlorine, making it a valuable

reagent for chlorination and oxidation reactions. This guide aims to consolidate the available

technical information on ethyl hypochlorite, providing a core resource for its synthesis,

handling, and application in a research and development setting.
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Ethyl hypochlorite is a volatile and thermally sensitive compound.[3] Its fundamental

properties are summarized in the table below.

Property Value Reference

Molecular Formula C₂H₅ClO [1][2]

Molecular Weight 80.51 g/mol [1]

Boiling Point 36 °C (97 °F; 309 K)

Appearance Yellowish oil [3]

Solubility Insoluble in water [3]

Table 1: Physical and Chemical Properties of Ethyl Hypochlorite.

Synthesis of Ethyl Hypochlorite
The synthesis of ethyl hypochlorite is typically achieved through the reaction of ethanol with a

hypochlorite source. While a detailed, peer-reviewed protocol specifically for ethyl
hypochlorite is not readily available in the literature, a well-established and analogous

procedure for the synthesis of t-butyl hypochlorite can be adapted. This method, which utilizes

commercial bleach and the corresponding alcohol, is favored for its simplicity and the

avoidance of handling gaseous chlorine.

Experimental Protocol: Synthesis of Alkyl Hypochlorite
(Adapted from the synthesis of t-butyl hypochlorite)
Materials:

Ethanol

Commercial household bleach solution (e.g., sodium hypochlorite, ~5.25%)

Glacial acetic acid

10% aqueous sodium carbonate solution
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Anhydrous calcium chloride

Ice

Equipment:

Erlenmeyer or round-bottomed flask with a mechanical stirrer

Separatory funnel

Standard laboratory glassware

Procedure:

Place 500 mL of commercial household bleach solution into a 1-L Erlenmeyer flask equipped

with a mechanical stirrer.

Cool the flask in an ice bath with rapid stirring until the temperature of the solution drops

below 10 °C.

In a single portion, add a solution of ethanol and a slight molar excess of glacial acetic acid

to the rapidly stirred bleach solution.

Continue stirring for approximately 3-5 minutes.

Transfer the entire reaction mixture to a 1-L separatory funnel.

Allow the layers to separate. The lower aqueous layer is discarded.

Wash the upper oily, yellowish organic layer (ethyl hypochlorite) first with 50 mL of 10%

aqueous sodium carbonate solution, followed by a wash with 50 mL of water.

Dry the product over anhydrous calcium chloride and filter.

Yield: The yield of the analogous t-butyl hypochlorite is reported to be high, and a similar

outcome can be expected for ethyl hypochlorite.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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